Cas no 2172109-95-2 (2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid)

• Product Name: 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• CAS No: 2172109-95-2
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5963209
• PubChem ID: 165517083
• Update Time: 2025-06-08

2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid
• 2172109-95-2
• 2-({1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]piperidin-4-yl}oxy)acetic acid
• EN300-1517890

• Inchi： 1S/C27H32N2O6/c1-17(26(32)29-13-11-19(12-14-29)34-16-25(30)31)18(2)28-27(33)35-15-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24H,11-16H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： XJWPDNUSGOMWRI-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1CCN(C(C(C)C(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 730
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid

Recent Advances in the Study of 2172109-95-2 and 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic Acid

The compound 2172109-95-2 and its derivative, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are part of a broader class of compounds being investigated for their potential therapeutic applications, particularly in the areas of drug delivery and targeted therapy. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential clinical applications.

Recent studies have highlighted the role of 2172109-95-2 as a key intermediate in the synthesis of complex bioactive molecules. Its structural features, including the piperidin-4-yl and fluoren-9-yl moieties, make it a versatile building block for the development of novel pharmaceuticals. The derivative, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid, has been particularly noted for its potential in peptide-based drug design, owing to its ability to enhance solubility and stability of peptide conjugates.

One of the most significant breakthroughs in this area is the development of a novel synthetic pathway for 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid, which has been optimized for high yield and purity. This advancement has facilitated its use in preclinical studies, where it has demonstrated promising results in improving the bioavailability of peptide-based therapeutics. Researchers have also explored its application in targeted drug delivery systems, leveraging its unique chemical properties to enhance the specificity and efficacy of therapeutic agents.

In addition to its synthetic utility, recent in vitro and in vivo studies have shed light on the biological activity of these compounds. For instance, 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid has shown potential as a modulator of specific protein-protein interactions, which are critical in various disease pathways. These findings open new avenues for the development of targeted therapies, particularly in oncology and inflammatory diseases.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as scalability of synthesis, pharmacokinetics, and long-term safety profiles need to be addressed in future research. However, the progress made so far underscores the potential of 2172109-95-2 and its derivatives to contribute significantly to the advancement of chemical biology and pharmaceutical sciences.

In conclusion, the ongoing research on 2172109-95-2 and 2-({1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylpiperidin-4-yl}oxy)acetic acid highlights their importance as versatile tools in drug development. The latest studies not only enhance our understanding of their chemical and biological properties but also pave the way for their potential therapeutic applications. Continued exploration of these compounds is expected to yield further insights and innovations in the field.